N-(2,4-dichlorophenyl)-2-[(methoxyimino)methyl]-3-oxobutanamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-[(E)-methoxyiminomethyl]-3-oxobutanamide
• InChI: InChI=1S/C12H12Cl2N2O3/c1-7(17)9(6-15-19-2)12(18)16-11-4-3-8(13)5-10(11)14/h3-6,9H,1-2H3,(H,16,18)/b15-6+
• InChI Key: DKNRIMBNVMLKHV-GIDUJCDVSA-N
• Canonical SMILES: CC(=O)C(C=NOC)C(=O)NC1=C(C=C(C=C1)Cl)Cl
• Isomeric SMILES: CC(=O)C(/C=N/OC)C(=O)NC1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C12H12Cl2N2O3
• Molecular Weight: 303.14 g/mol

Description

N-(2,4-dichlorophenyl)-2-[(methoxyimino)methyl]-3-oxobutanamide, commonly referred to as dichlorvos, is an organophosphate insecticide and acaricide used in the control of insect pests. It is a colorless to pale yellow liquid with a faint, sweetish odor. It is used to control a wide range of pests, including flies, moths, fleas, ticks, and cockroaches, and is used in the United States, Europe, and elsewhere.

Scientific Research Applications

Synthesis and Structural Characterization

The compound and its derivatives have been synthesized through different chemical reactions, aiming to explore their structural and biological properties. For instance, derivatives of N-(2,4-dichlorophenyl)-2-[(methoxyimino)methyl]-3-oxobutanamide were synthesized to assess their potential as biological agents, showing significant inhibition on bacterial and fungal growth compared to standard drugs (Akbari et al., 2008). Additionally, the crystal structure of a related compound, N-(3,4-Dichlorophenyl)-3-oxobutanamide, was optimized using semi-empirical methods, providing insights into its conformational discrepancies and crystal packing interactions (Jotani, 2012).

Biological Activities and Applications

Research has extended into the synthesis of compounds as analogs of fungicidal antibiotics, showing the potential of N-(2,4-dichlorophenyl)-2-[(methoxyimino)methyl]-3-oxobutanamide derivatives in agricultural applications. These studies emphasize the compound's role in producing derivatives with fungicidal properties (Zakharychev et al., 1999). Furthermore, its derivatives have been evaluated for antimicrobial and antioxidant activities, illustrating the compound's versatile applications in biological research (Gilava et al., 2020).

Molecular Docking and Pharmacological Importance

The compound has also been a subject of molecular docking and vibrational, structural, electronic, and optical studies, providing a comprehensive understanding of its interaction with biological targets. Such studies offer a foundation for further investigation into the pharmacological importance of N-(2,4-dichlorophenyl)-2-[(methoxyimino)methyl]-3-oxobutanamide and its derivatives (Vanasundari et al., 2018).